Cas no 196391-55-6 (N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide)

• Product Name: N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide
• CAS No: 196391-55-6
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 6428947
• PubChem ID: 3131228
• Update Time: 2025-06-07

N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide
• 4-Pyridinecarboxylic acid, 2-[2-(1H-benzimidazol-2-ylthio)-1-oxopropyl]hydrazide
• SB-557875
• N'-(2-((1H-benzo[d]imidazol-2-yl)thio)propanoyl)isonicotinohydrazide
• CHEMBL2097853
• SR-01000398285-1
• TCMDC-142418
• SR-01000398285
• N'-[2-(1H-benzimidazol-2-ylsulfanyl)propanoyl]pyridine-4-carbohydrazide
• AKOS000540648
• F0017-0327
• N'-[2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoyl]pyridine-4-carbohydrazide
• 196391-55-6

• Inchi： 1S/C16H15N5O2S/c1-10(24-16-18-12-4-2-3-5-13(12)19-16)14(22)20-21-15(23)11-6-8-17-9-7-11/h2-10H,1H3,(H,18,19)(H,20,22)(H,21,23)
• InChI Key： JFHMONISKJLGIX-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NNC(=O)C(SC2NC3=CC=CC=C3N=2)C)=O)=C1

Computed Properties

• Exact Mass: 341.09464591g/mol
• Monoisotopic Mass: 341.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 9.50±0.23(Predicted)

Additional information on N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide

N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide: A Promising Compound in the Field of Medicinal Chemistry

N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide (CAS No. 196391-55-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepine derivatives, which are known for their diverse biological activities, including anticonvulsant, anxiolytic, and sedative properties. In recent years, extensive research has been conducted to explore the pharmacological potential of this compound, particularly in the context of neurodegenerative diseases and cancer.

The chemical structure of N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide is characterized by a benzodiazepine core linked to a pyridine ring through a sulfanyl group and a propanoyl moiety. This unique arrangement of functional groups imparts the compound with distinct chemical and biological properties. The benzodiazepine ring is a well-known pharmacophore that interacts with various receptors in the central nervous system (CNS), while the pyridine ring and sulfanyl group contribute to its overall stability and solubility.

Recent studies have highlighted the potential of N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide as a promising lead compound for the development of new therapeutic agents. One notable area of research is its activity against neurodegenerative diseases such as Alzheimer's disease (AD). In vitro studies have shown that this compound can effectively inhibit beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are key contributors to the pathogenesis of AD. Additionally, it has been demonstrated to possess neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells.

Another area of interest is the potential anticancer activity of N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings suggest that this compound could be a valuable candidate for further development as an anticancer agent.

The pharmacokinetic properties of N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed after oral administration and has a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, it demonstrates low toxicity in animal models, which is a crucial factor for its potential use in human therapy.

In addition to its therapeutic potential, N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide has been explored for its use as a tool compound in basic research. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating the underlying mechanisms of various diseases. For instance, it has been used to study the role of BACE1 in AD pathogenesis and to explore the molecular mechanisms involved in cancer cell apoptosis.

The synthesis of N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide has been optimized using modern synthetic methods to ensure high yield and purity. The process typically involves several steps, including the formation of the benzodiazepine core, introduction of the sulfanyl group, and coupling with the pyridine carbohydrazide moiety. These synthetic routes are designed to be scalable and cost-effective, making it feasible for large-scale production if required.

In conclusion, N'-2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoylpyridine-4-carbohydrazide (CAS No. 196391-55-6) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.